Cas no 2138039-28-6 (4-cyanopyridine-2-sulfonyl fluoride)

• Product Name: 4-cyanopyridine-2-sulfonyl fluoride
• CAS No: 2138039-28-6
• MF: C₆H₃FN₂O₂S
• MW: 186.163623094559
• CID: 4640547
• Update Time: 2025-05-26

4-cyanopyridine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-cyanopyridine-2-sulfonyl fluoride

• Inchi： 1S/C6H3FN2O2S/c7-12(10,11)6-3-5(4-8)1-2-9-6/h1-3H
• InChI Key： IWRFBPXIFMOLON-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=NC=CC(C#N)=C1

Additional information on 4-cyanopyridine-2-sulfonyl fluoride

Comprehensive Overview of 4-Cyanopyridine-2-sulfonyl Fluoride (CAS No. 2138039-28-6) and Its Applications

4-Cyanopyridine-2-sulfonyl fluoride (CAS No. 2138039-28-6) is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceutical and agrochemical research. This sulfonyl fluoride derivative is particularly notable for its role as a reactive intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in covalent inhibitor development and click chemistry applications.

The compound’s molecular structure, featuring both a cyano group and a sulfonyl fluoride moiety, makes it a valuable building block in medicinal chemistry. Its ability to participate in selective reactions with nucleophiles has positioned it as a key player in the design of targeted therapeutics. Recent studies have highlighted its utility in proteomics research, where it is used to label and identify active sites in enzymes. This aligns with the growing trend of precision medicine and the demand for tools that enable deeper understanding of biological pathways.

One of the most searched topics related to 4-cyanopyridine-2-sulfonyl fluoride is its stability and handling under laboratory conditions. While the compound is not classified as a hazardous material, proper storage in a cool, dry environment is recommended to maintain its reactivity. Researchers often inquire about its solubility profile, which includes compatibility with common organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile. These properties are critical for its use in high-throughput screening and drug discovery workflows.

In the context of green chemistry, 4-cyanopyridine-2-sulfonyl fluoride has been explored as a reagent that minimizes waste generation due to its high atom economy. This aligns with the broader industry shift toward sustainable practices. Additionally, its role in bioconjugation techniques has made it a subject of interest for developers of diagnostic assays and imaging probes. The compound’s ability to form stable covalent bonds with proteins and other biomolecules is particularly valuable in the development of next-generation theranostic agents.

Another area where CAS No. 2138039-28-6 is gaining traction is in materials science. Its incorporation into polymer matrices has been investigated for creating functional materials with tailored properties. For instance, researchers are examining its potential in designing self-healing coatings and smart surfaces that respond to environmental stimuli. This interdisciplinary appeal underscores the compound’s versatility beyond traditional chemical synthesis.

Frequently asked questions about 4-cyanopyridine-2-sulfonyl fluoride include its commercial availability and synthetic routes. While the compound is not yet widely stocked by major suppliers, custom synthesis options are increasingly accessible through specialized manufacturers. The synthetic protocols often involve pyridine derivatives as starting materials, followed by sequential functionalization to introduce the sulfonyl fluoride group. These details are particularly relevant for academic and industrial chemists seeking to incorporate this compound into their research.

Looking ahead, the demand for 4-cyanopyridine-2-sulfonyl fluoride is expected to rise as its applications in biotechnology and nanomedicine continue to expand. Its compatibility with emerging techniques like cryo-EM sample preparation and single-molecule imaging further enhances its appeal. As the scientific community prioritizes innovation in molecular design, this compound is poised to play a pivotal role in advancing cutting-edge research.